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Compound of Interest

Compound Name: 4,6-Pteridinediamine

Cat. No.: B090705 Get Quote

An In-depth Technical Guide to the Chemical Properties and Synthesis of Diaminopteridines,

with a Focus on the 4,6-Isomer

Disclaimer: Scientific literature and chemical databases contain extensive information on 2,4-

diaminopteridine and its derivatives due to their established biological activity. In contrast,

specific experimental data for the isomeric 4,6-pteridinediamine is exceptionally scarce. This

guide provides a comprehensive overview of the general chemical properties and synthesis of

diaminopteridines, using the well-characterized 2,4-diaminopteridine as the primary source for

quantitative data while outlining a prospective synthesis pathway for the 4,6-isomer.

Chemical Properties of Diaminopteridines
The pteridine core, a fusion of pyrimidine and pyrazine rings, gives rise to a variety of isomers

when substituted with two amino groups. The positioning of these amino groups significantly

influences the molecule's chemical and physical properties. While quantitative data for 4,6-
pteridinediamine is not readily available in published literature, the properties of the well-

studied 2,4-diaminopteridine provide a valuable reference point for researchers.
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Property 4,6-Pteridinediamine 2,4-Pteridinediamine

Molecular Formula C₆H₆N₆ C₆H₆N₆

Molecular Weight 162.15 g/mol 162.15 g/mol [1]

CAS Number Not found 1127-93-1[1]

Appearance Data not available Solid

Melting Point Data not available >300 °C

Solubility Data not available Data not available

pKa Data not available
Data available in IUPAC

Digitized pKa Dataset[1]
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Synthesis of Diaminopteridines
The synthesis of the pteridine ring system is most commonly achieved by building the pyrazine

ring onto a pre-existing, appropriately substituted pyrimidine precursor. The Gabriel-Isay

reaction is a cornerstone of pteridine synthesis, involving the condensation of a

diaminopyrimidine with a 1,2-dicarbonyl compound.[2][3][4]

General Synthesis Approach: The Isay Reaction
The Isay reaction involves the cyclocondensation of a 4,5-diaminopyrimidine with a compound

containing a 1,2-dicarbonyl moiety (like glyoxal or a diketone).[4][5] The reaction begins with a

nucleophilic attack from the more reactive amino group of the pyrimidine onto one of the

carbonyl carbons of the reaction partner.[6] This is followed by an intramolecular cyclization

and subsequent dehydration to form the aromatic pyrazine ring, yielding the final pteridine

scaffold.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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